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Executive Summary
Ruthenium Nitrosyl Chloride Hydrate (

) is a foundational precursor in ruthenium coordination chemistry. Historically misidentified as a
pure trivalent ruthenium salt due to its deep red color, it represents a classic example of the
robust

electron configuration. This guide delineates its historical emergence from the "red liquors" of
Karl Ernst Claus, clarifies its electronic ambiguity (Ru

/NO

vs. Ru

/NO

), and provides a validated protocol for its synthesis and isolation.

Historical Discovery: The "Red Salt" Controversy
The discovery of ruthenium nitrosyls is inextricably linked to the isolation of the element itself.
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The Claus Legacy (1844)
Karl Ernst Claus, the discoverer of Ruthenium, frequently noted that dissolving ruthenium

residues in aqua regia produced "red liquors." While Claus correctly identified Ruthenium as a

new element, the specific nature of these red solutions was a subject of confusion for decades.

The "red salt" was often assumed to be a pure ruthenium(III) or (IV) chloride.

Joly and the Nitrosyl Identification (1888)
It was A. Joly who, in the late 19th century, definitively proved that the intense red color in these

ruthenium salts was due to the presence of a coordinated nitrosyl (NO) group, derived from the

nitric acid used in aqua regia. Joly synthesized complexes such as

, demonstrating that the "red chloride" was chemically distinct from the "brown chloride" (pure

).

The "Ruthenium(3+)" Nomenclature Ambiguity
The prompt identifies the compound as "ruthenium(3+)." This classification stems from early

oxidation state assignments where nitric oxide (NO) was treated as a neutral ligand.

Classical View (Ru

):

Paramagnetic (Incorrect for ground state).

Modern View (

): The complex is diamagnetic.[1] The NO ligand acts as a non-innocent ligand, transferring
an electron to the metal.[2] It is best described as

.

Enemark-Feltham Notation: To avoid ambiguity, the system is denoted as

, indicating 6 d-electrons associated with the metal-nitrosyl unit.[1]

Technical Guide: Synthesis and Initial Isolation
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This protocol is adapted from the standard methods established by Fletcher and Joly, optimized

for modern laboratory reproducibility. It converts commercial Ruthenium(III) Chloride into the

Nitrosyl species.

Experimental Workflow Diagram
Starting Material

RuCl3 · xH2O (Commercial)
(Brown/Black)

Acidification
Dissolve in 0.1M HCl

Temp: 60°C

 Dissolution

Nitrosylation
Add NaNO2 (aq) or Pass NO gas

Reaction: NO2- + H+ -> NO + H2O

 + Nitrite Source

Conversion
Formation of [Ru(NO)Cl5]2-

Color Change: Brown -> Deep Red/Purple

 Reflux 1-2h

Isolation
Evaporation to Dryness (Steam Bath)

Removal of excess HCl/NOx

 Evaporation

Final Product
Ru(NO)Cl3 · xH2O

(Red/Purple Crystalline Solid)

 Drying

Click to download full resolution via product page
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Caption: Step-by-step synthesis of Ruthenium Nitrosyl Chloride Hydrate from commercial

Ruthenium Trichloride.

Detailed Protocol
Objective: Isolate

from

.

Reagents:

Ruthenium(III) chloride hydrate (

, commercial grade).

Sodium Nitrite (

) or Nitric Oxide gas (NO).

Hydrochloric Acid (Concentrated and 1M).[3]

Ethanol (Absolute).

Step-by-Step Methodology:

Dissolution: Dissolve 1.0 g of commercial

in 20 mL of 1M HCl. The solution will appear dark brown.

Causality: Low pH prevents the formation of insoluble ruthenium hydroxides (

).

Nitrosylation (The Critical Step):

Method A (Nitrite): Slowly add an aqueous solution of

(1.5 equivalents) to the heated ruthenium solution (80°C).
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Method B (Gas): Bubble purified NO gas through the refluxing solution for 2 hours.

Observation: The solution transitions from brown to a vivid cherry-red or purple color. This

indicates the formation of the stable

species.

Conversion to Neutral Species:

Evaporate the solution on a steam bath to a small volume.

Add concentrated HCl and evaporate again to remove excess nitrate/nitrite as

gas.

Repeat the HCl addition/evaporation cycle 3 times.

Mechanism:[4] This shifts the equilibrium from the anionic pentachloro species to the

neutral trichloro species:

Isolation:

Evaporate to complete dryness. The residue is a dark red-purple crystalline solid.

Purification: The solid can be washed with small amounts of cold water (it is soluble, so

caution is needed) or recrystallized from ethanol/HCl.

Characterization and Validation
To ensure the integrity of the isolated compound, specific spectroscopic signatures must be

verified.[5] The primary differentiator between the starting material (

) and the product (

) is the Nitrosyl stretching frequency.

Data Summary Table
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Property
Starting Material (

)

Product (

)
Validation Method

Color Dark Brown / Black Deep Red / Purple Visual Inspection

Magnetism
Paramagnetic (

)

Diamagnetic (

)
NMR / Gouy Balance

IR Spectrum No band at ~1900 cm
Strong band at 1860–

1930 cm FTIR (KBr Pellet)

Solubility
Soluble in water,

ethanol

Soluble in water, polar

organics
Solubility Test

Electronic State Ru(III)
Ru(II)-NO

(Formally)
XPS / DFT

Electronic Structure & Bonding (The "Ruthenium 3+"
Clarification)
The stability of this compound arises from the strong

-backbonding between the Ruthenium

-orbitals and the

orbital of the NO ligand.

Ruthenium (II)
(d6 Low Spin)

Filled d-orbitals
Ru-NO Bond
Linear (180°)

Strong Backbonding

 pi-donation

Nitrosyl (NO+)
Empty pi* orbitals

Sigma Donor

 sigma-donation

 Synergic Bonding

Click to download full resolution via product page
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Caption: Synergic bonding model explaining the stability and diamagnetism of the {Ru-NO}6

moiety.

Interpretation: Although the prompt refers to "Ruthenium(3+)", the isolated nitrosyl chloride is

best understood as containing a linear

bond where the metal is formally Ru(II) and the ligand is

. This closed-shell configuration (

) renders the complex diamagnetic and kinetically inert, distinguishing it from the labile,
paramagnetic Ru(III) starting material.

Applications in Drug Development[6][7]
The isolation of

is not merely of historical interest; it is a critical intermediate in the synthesis of modern
metallodrugs.

NO-Donors (NORMs): Ruthenium nitrosyls are investigated as photo-activated Nitric Oxide

Releasing Molecules. Upon irradiation with UV/Blue light, the robust Ru-NO bond cleaves,

releasing NO (a vasodilator and signaling molecule) at specific target sites.

Anticancer Precursors: While the famous ruthenium anticancer drug NAMI-A is a Ru(III)

sulfoxide complex,

serves as the starting scaffold for "Ru-NO-NAMI" analogues designed to combine
cytotoxicity with anti-metastatic properties mediated by NO release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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